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molecular formula C7H6INO3 B188917 2-Iodo-4-nitroanisole CAS No. 5399-03-1

2-Iodo-4-nitroanisole

Cat. No. B188917
CAS RN: 5399-03-1
M. Wt: 279.03 g/mol
InChI Key: KBQBNJHOTNIGDD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07884101B2

Procedure details

A solution of N-methylpyrazole (5.12 g, 62.4 mmol) in THF (100 mL) was cooled to −78° C. and 2.5 M n-butyllithium in hexane (27.5 mL, 68.8 mmol) was added. After stirring for 30 minutes at the same temperature, 0.5 M zinc chloride in THF (107 mL, 53.5 mmol) and 1 M zinc chloride in diethyl ether (15.3 mL, 15.2 mmol) were added. The mixture was allowed to warm to room temperature and 2-iodo-4-nitroanisole (17.4 g, 62.4 mmol) followed by tetrakis(triphenylphosphine)palladium (3.6 g, 3.1 mmol) were added. After stirring at 60° C. for 20 hours, the black solution was concentrated on a rotary evaporator, and extracted with ethyl acetate and brine. Combined organic layers were dried over magnesium sulfate, filtered, and partly concentrated until a solid started to precipitate. Hexane was added, precipitate was filtered off, and washed with a cold 3:1 mixture of hexane/ethyl acetate to give 5-(2-methoxy-5-nitro-phenyl)-1-methyl-1H-pyrazole (8.6 g, 36.9 mmol, 59%) as a tan solid. LCMS m/z (%/o)=234 (M+H, 100). 1H NMR (400 MHz, CDCl3) δ: 8.34 (dd, J=2.8, 9.2 Hz, 1H), 8.19 (d, J=2.8 Hz, 1H), 7.56 (d, J=2.0 Hz, 1H), 7.08 (d, J=9.2 Hz, 1H), 6.31 (d, J=1.6 Hz, 1H), 3.96 (s, 3H), 3.74 (s, 3H).
Name
N-methylpyrazole
Quantity
5.12 g
Type
reactant
Reaction Step One
Name
THF
Quantity
100 mL
Type
solvent
Reaction Step One
Name
n-butyllithium
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
hexane
Quantity
27.5 mL
Type
reactant
Reaction Step Two
Name
2-iodo-4-nitroanisole
Quantity
17.4 g
Type
reactant
Reaction Step Three
Name
diethyl ether
Quantity
15.3 mL
Type
reactant
Reaction Step Four
Name
zinc chloride
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
zinc chloride
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Four
Name
THF
Quantity
107 mL
Type
solvent
Reaction Step Four
Name
tetrakis(triphenylphosphine)palladium
Quantity
3.6 g
Type
catalyst
Reaction Step Five
Name
5-(2-methoxy-5-nitro-phenyl)-1-methyl-1H-pyrazole
Yield
59%

Identifiers

REACTION_CXSMILES
[CH3:1][N:2]1[CH:6]=[CH:5][CH:4]=[N:3]1.C([Li])CCC.CCCCCC.C(OCC)C.I[C:24]1[CH:29]=[C:28]([N+:30]([O-:32])=[O:31])[CH:27]=[CH:26][C:25]=1[O:33][CH3:34]>C1COCC1.[Cl-].[Zn+2].[Cl-].C1C=CC([P]([Pd]([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)[P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1>[CH3:34][O:33][C:25]1[CH:26]=[CH:27][C:28]([N+:30]([O-:32])=[O:31])=[CH:29][C:24]=1[C:6]1[N:2]([CH3:1])[N:3]=[CH:4][CH:5]=1 |f:6.7.8,^1:46,48,67,86|

Inputs

Step One
Name
N-methylpyrazole
Quantity
5.12 g
Type
reactant
Smiles
CN1N=CC=C1
Name
THF
Quantity
100 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
n-butyllithium
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(CCC)[Li]
Name
hexane
Quantity
27.5 mL
Type
reactant
Smiles
CCCCCC
Step Three
Name
2-iodo-4-nitroanisole
Quantity
17.4 g
Type
reactant
Smiles
IC1=C(C=CC(=C1)[N+](=O)[O-])OC
Step Four
Name
diethyl ether
Quantity
15.3 mL
Type
reactant
Smiles
C(C)OCC
Name
zinc chloride
Quantity
0 (± 1) mol
Type
solvent
Smiles
[Cl-].[Zn+2].[Cl-]
Name
zinc chloride
Quantity
0 (± 1) mol
Type
catalyst
Smiles
[Cl-].[Zn+2].[Cl-]
Name
THF
Quantity
107 mL
Type
solvent
Smiles
C1CCOC1
Step Five
Name
tetrakis(triphenylphosphine)palladium
Quantity
3.6 g
Type
catalyst
Smiles
C=1C=CC(=CC1)[P](C=2C=CC=CC2)(C=3C=CC=CC3)[Pd]([P](C=4C=CC=CC4)(C=5C=CC=CC5)C=6C=CC=CC6)([P](C=7C=CC=CC7)(C=8C=CC=CC8)C=9C=CC=CC9)[P](C=1C=CC=CC1)(C=1C=CC=CC1)C=1C=CC=CC1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
After stirring at 60° C. for 20 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
were added
ADDITION
Type
ADDITION
Details
were added
CONCENTRATION
Type
CONCENTRATION
Details
the black solution was concentrated on a rotary evaporator
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate and brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
Combined organic layers were dried over magnesium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
partly concentrated until a solid
CUSTOM
Type
CUSTOM
Details
to precipitate
ADDITION
Type
ADDITION
Details
Hexane was added
FILTRATION
Type
FILTRATION
Details
precipitate was filtered off
WASH
Type
WASH
Details
washed with a cold 3:1 mixture of hexane/ethyl acetate

Outcomes

Product
Details
Reaction Time
 20 h
Name
5-(2-methoxy-5-nitro-phenyl)-1-methyl-1H-pyrazole
Type
product
Smiles
COC1=C(C=C(C=C1)[N+](=O)[O-])C1=CC=NN1C
Measurements
Type Value Analysis
AMOUNT: AMOUNT 36.9 mmol
AMOUNT: MASS 8.6 g
YIELD: PERCENTYIELD 59%
YIELD: CALCULATEDPERCENTYIELD 59.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.